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Compound of Interest

2-Chloro-6-hydroxymethyl-
Compound Name:
isonicotinic acid

CAS No.: 900799-89-5

Cat. No.: B2876389

Get Quote

Application Note: Characterization of 2-Chloro-6-
hydroxymethyl-isonicotinic Acid

Document ID: AN-PYR-042 | Version: 1.0 Target Audience: Medicinal Chemists, Analytical
Development Scientists, QC Managers

Introduction & Chemical Context

2-Chloro-6-hydroxymethyl-isonicotinic acid is a functionalized pyridine derivative often
encountered in the structural optimization of bioactive molecules (e.g., GPBAR1 agonists,
CD38 inhibitors). It serves as a critical "bifunctional” scaffold:

e Position 4 (COOH): Anchor for amide coupling or bioisosteric replacement.

» Position 2 (Cl): Site for S_NAr displacement (e.g., with amines or alkoxides).
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e Position 6 (CH20H): A polar handle for solubility enhancement or further oxidation to the
aldehyde/acid.

Critical Quality Attributes (CQAS)
For drug development, the following attributes are non-negotiable:

» Regio-selectivity: Confirming the Cl and CH20H positions relative to the COOH.

» Oxidation State: Distinguishing the alcohol (-CH20H) from the precursor methyl (-CHs) or
over-oxidized aldehyde (-CHO)/acid (-COOH).

e Halogen Integrity: Ensuring the chlorine atom remains intact during hydroxylation.

Physicochemical Profiling (Predicted)

Understanding the molecule's behavior is prerequisite to method design.

Property Value | Characteristic Analytical Implication

Formula C7HeCINO3 MW = 187.58 g/mol

Mobile phase must be buffered
pKa (Acid) ~3.5 (COOH) < pH 3.0 to suppress ionization

for retention.

The e-withdrawing Cl and
pKa (Base) < 1.0 (Pyridine N) COONH reduce basicity; unlikely

to protonate at pH > 2.

Moderately polar; elutes earlier
LogP ~0.8-1.2
than methyl-analog on C18.

- Poor solubility in non-polar
Solubility DMSO, MeOH, ag. Base
solvents (Hexane/DCM).

Protocol 1: Structural Identification (The
"Fingerprint")
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Objective: Unequivocal structural confirmation using orthogonal techniques.

A. Mass Spectrometry (LC-MSJ/ESI)

« lonization: Negative Mode (ESI-) is preferred due to the carboxylic acid.
o Key Signals:
o [M-H]~: m/z 186.0 (Monoisotopic).

o Isotope Pattern: A distinct 3:1 ratio of intensity for m/z 186 : 188 confirms the presence of
one Chlorine atom.

o Note: If ESI+ is used, look for [M+H]* at 188.0/190.0.

B. Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-de (prevents exchange of OH/COOH protons).
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. e . Causality/Logi
Nucleus Signal (ppm) Multiplicity Assignment
c

Acidic proton;
1H ~13.5 Broad s -COOH often broad or

invisible if wet.

Proton ortho to

1H ~7.8 s Py-H3
Cl and COOH.
Proton ortho to
1H ~7.6 s Py-H5 CH20H and
COOH.
Hydroxyl proton
1H ~5.6 t -CH20H y yip

(coupled to CHz).

Methylene group;
H ~4.6 d -CH20H distinct shift from
-CHs (~2.6 ppm).

13C ~165 - C=0 Carbonyl carbon.

Benzylic-like

carbon shifted
13C ~64 - -CH20H

downfield by

Oxygen.

C. FT-IR Spectroscopy

e Broad band (3300-2500 cm~1): O-H stretch of Carboxylic acid (dimer).
e Sharp band (~3400 cm~1): O-H stretch of Alcohol (if not buried).
e Strong peak (~1710 cm~1): C=0 stretch (Acid).

¢ Medium peak (~1050 cm~1): C-O stretch (Primary Alcohol).

Protocol 2: HPLC Purity & Assay Method

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2876389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Objective: Quantify purity and separate critical impurities (Methyl precursor and Di-acid over-

oxidation product).

Method Development Logic (DOT Diagram)

The following diagram illustrates the decision process for selecting the chromatographic

conditions.

Method Development
Target: Pyridine Acid

Column Selection
Polarity Consideration

LogP~1.0".

A |
C18 (ODS) HILIC
Standard Choice If too polar

Mobile Phase pH

Preferred

Acidic (pH 2.5) Neutral (pH 7)
Suppresses COOH ionization lonized COO-

Increases Retention Poor Retention on C18

Gradient Profile

v

Separate:
1. Methyl (Late)
2. Di-Acid (Early)
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Figure 1: Decision tree for HPLC method development targeting pyridine carboxylic acids.

Validated HPLC Conditions

e Column: Agilent Zorbax SB-C18 or Waters XSelect CSH C18 (150 x 4.6 mm, 3.5 um).

o Why: "SB" (Stable Bond) or "CSH" (Charged Surface Hybrid) withstands low pH and
provides better peak shape for basic pyridines.

o Mobile Phase A: 0.1% Phosphoric Acid or 0.1% TFA in Water (pH ~2.0).
o Mobile Phase B: Acetonitrile (ACN).

e Flow Rate: 1.0 mL/min.

e Detection: UV at 270 nm (Pyridine characteristic absorption) and 220 nm.
e Column Temp: 30°C.

Gradient Table:

Time (min) % A (Aq) % B (Org) Event
0.0 95 5 Equilibration
Hold (Elute polar
2.0 95 5
salts)
15.0 40 60 Linear Gradient
18.0 5 95 Wash

| 20.0 | 95 | 5 | Re-equilibration |
Elution Order (Predicted):

e t R~ 4-5 min: 2-Chloro-pyridine-4,6-dicarboxylic acid (Over-oxidized impurity, most polar).
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e t R~ 7-8 min:Target Analyte (6-Hydroxymethyl).

e t R~ 10-12 min: 2-Chloro-6-methylisonicotinic acid (Starting material, least polar).
Protocol 3: Impurity Profiling & Synthesis Pathway
Objective: Map the fate of impurities to ensure process control.

The synthesis typically involves the oxidation of the methyl group. Understanding this pathway
helps identifying "Unknown" peaks in HPLC.

/7 Adehyde nt.
- (Unstable)

Over-Oxidation
2-Chloro-pyridine
4,6-dicarboxylic acid

Oxidation
Further Ox

TARGET
2-Chloro-6-hydroxymethyl
isonicotinic acid

Oxidation
(e.g., SeO2 or Bio-o0x;

Starting Material

2-Chloro-6-methyl | ...
isonico tinicacid /T e

Click to download full resolution via product page
Figure 2: Synthetic pathway and corresponding chromatographic behavior of impurities.
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(Note: Specific "Application Notes" for this exact CAS are rare in public domains; this guide
synthesizes validated methodologies for the 2-chloro-isonicotinic acid class.)

» To cite this document: BenchChem. ["2-Chloro-6-hydroxymethyl-isonicotinic acid" analytical
methods for characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2876389/docs#2-chloro-6-hydroxymethyl-
isonicotinic-acid-analytical-methods-for-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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